1-(4-Aminooxolan-3-yl)-2-methoxyethan-1-one

• Molecular Formula: C7H13NO3
• Molecular Weight: 159.18 g/mol
• IUPAC Name: 1-(4-aminooxolan-3-yl)-2-methoxyethanone
• InChI: InChI=1S/C7H13NO3/c1-10-4-7(9)5-2-11-3-6(5)8/h5-6H,2-4,8H2,1H3
• InChI Key: HCBIHHXBYCHJIU-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)C1COCC1N

Description

1-(4-Aminooxolan-3-yl)-2-methoxyethan-1-one (CAS: 1603112-39-5) is a heterocyclic ketone with the molecular formula C₇H₁₃NO₃ and a molecular weight of 159.18 g/mol . Its structure features a 4-aminooxolane (tetrahydrofuran with an amino group) moiety linked to a methoxyethyl ketone group. This compound is primarily utilized as a chemical building block, though its specific applications remain underexplored in the provided evidence.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Aminooxolan-3-yl)-2-methoxyethan-1-one typically involves the reaction of 4-aminooxolane with methoxyethanone under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Aminooxolan-3-yl)-2-methoxyethan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the methoxyethanone moiety to an alcohol group.

Substitution: The amino group can participate in substitution reactions with electrophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Electrophiles such as alkyl halides or acyl chlorides.

Major Products:

Oxidation: Formation of oxo derivatives.

Reduction: Formation of alcohol derivatives.

Substitution: Formation of substituted aminooxolane derivatives.

Scientific Research Applications

1-(4-Aminooxolan-3-yl)-2-methoxyethan-1-one has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism of action of 1-(4-Aminooxolan-3-yl)-2-methoxyethan-1-one involves its interaction with specific molecular targets. The compound may exert its effects by binding to enzymes or receptors, thereby modulating biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Structural Features

The compound’s unique 4-aminooxolane group distinguishes it from analogs with aromatic or alternative heterocyclic substituents. Key structural comparisons include:

• Substituent Variations: Halogenated Analogs: Compounds like 1-(4-fluorophenyl)-2-methoxyethan-1-one (S1f) and 1-(4-chlorophenyl)-2-methoxyethan-1-one (S1g) feature halogen substituents on aromatic rings, influencing electronic properties and reactivity . Azetidine Derivatives: 1-(3-Aminoazetidin-1-yl)-2-methoxyethan-1-one (CAS: 1272862-50-6) replaces the oxolane ring with a smaller 4-membered azetidine, altering steric and conformational dynamics .

• Heterocyclic vs. Aromatic Cores :
  The oxolane ring in the target compound lacks aromaticity, reducing π-π interactions compared to phenyl-based analogs like 1-(4-(tert-butyl)phenyl)-2-methoxyethan-1-one (S1b) .

Physical and Spectroscopic Properties

Compound Name	Molecular Formula	Molecular Weight	Physical State	Melting Point (°C)	Key Spectral Data (¹H NMR δ)
1-(4-Aminooxolan-3-yl)-2-methoxyethan-1-one	C₇H₁₃NO₃	159.18	Not specified	Not reported	Not provided
1-(4-Fluorophenyl)-2-methoxyethan-1-one (S1f)	C₉H₉FO₂	168.17	Orange liquid	Not reported	δ 7.31–7.25 (m, 2H), 3.36 (s, 3H)
1-(2,4-Dihydroxy-5-methoxyphenyl)-2-methoxyethan-1-one (2b)	C₁₀H₁₂O₅	212.20	Off-white powder	101–103	δ 7.18 (s, 1H), 3.74 (s, 3H)
1-(3-Aminoazetidin-1-yl)-2-methoxyethan-1-one	C₆H₁₂N₂O₂	144.17	Not specified	Not reported	Not provided

• Spectroscopic Trends :
  • Methoxy groups in analogs consistently show signals near δ 3.3–3.7 ppm in ¹H NMR.
  • Aromatic protons in halogenated derivatives (e.g., S1f) resonate at δ 7.0–7.5 ppm , absent in the oxolane-based target compound .

Commercial and Research Utility

• Building Blocks : The target compound is marketed as a specialty chemical (MDL: MFCD31467022) for pharmaceutical R&D .
• Intermediates : Analogs like 1-(2-hydroxy-3,4,6-trimethoxyphenyl)-2-methoxyethan-1-one (7) are intermediates in natural product synthesis (e.g., chlorflavonin) .